Cas no 1169576-95-7 ((1R)-1-(4-Fluorophenyl)propylamine hydrochloride)

• Product Name: (1R)-1-(4-Fluorophenyl)propylamine hydrochloride
• CAS No: 1169576-95-7
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• MDL: MFCD11101152
• CID: 836572
• PubChem ID: 45072352
• Update Time: 2025-07-20

(1R)-1-(4-Fluorophenyl)propylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-Fluorophenyl)propan-1-amine hydrochloride
• (R)-alpha-Ethyl-4-fluorobenzylamine hydrochloride
• (1R)-1-(4-Fluorophenyl)propylamine hydrochloride
• (1R)-1-(4-fluorophenyl)propan-1-amine,hydrochloride
• (1R)-1-(4-FLUOROPHENYL)PROPYLAMINE-HCl
• (1R)-1-(4-fluorophenyl)propan-1-amine hydrochloride
• (1r)-1-(4-fluorophenyl)propylamine hcl
• AB0000484
• ST2402570
• X9183
• (1R)-1-(4-Fluorophenyl)propan-1-amine--hydrogen chloride (1/1)
• Benzenemethanamin
• AKOS015849110
• Z1626921240
• EN300-128340
• GS-7363
• MFCD11101152
• DS-017869
• (1R)-1-(4-fluorophenyl)propan-1-amine;hydrochloride
• [(1R)-1-(4-fluorophenyl)propyl]amine hydrochloride
• DTXSID50662536
• (R)-1-(4-Fluorophenyl)propan-1-aminehydrochloride
• 1169576-95-7
• Y10164
• Benzenemethanamine, alpha-ethyl-4-fluoro-, hydrochloride (1:1), (alphaR)-
• CS-0153915

• MDL： MFCD11101152
• Inchi： 1S/C9H12FN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
• InChI Key： SNOAOHJQSMWUAH-SBSPUUFOSA-N
• SMILES： Cl.FC1C=CC(=CC=1)[C@@H](CC)N

Computed Properties

• Exact Mass: 189.07200
• Monoisotopic Mass: 189.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 3.73780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (1R)-1-(4-Fluorophenyl)propylamine hydrochloride

Introduction to (1R)-1-(4-Fluorophenyl)propylamine hydrochloride (CAS No. 1169576-95-7)

(1R)-1-(4-Fluorophenyl)propylamine hydrochloride, with the CAS number 1169576-95-7, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chiral center at the propylamine moiety and the fluorine substituent on the phenyl ring contribute to its distinct chemical behavior and biological activity.

The synthesis and characterization of this compound involve advanced techniques in organic chemistry, including asymmetric synthesis and spectroscopic analysis. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations. This property is particularly crucial in drug delivery systems where bioavailability and stability are key factors.

Recent research has highlighted the therapeutic potential of (1R)-1-(4-Fluorophenyl)propylamine hydrochloride in addressing neurological disorders. Studies have shown that this compound can interact with specific neurotransmitter receptors, potentially leading to novel treatments for conditions such as depression and anxiety. The fluorine atom's electronic properties modulate the compound's binding affinity, enhancing its efficacy as a pharmacological agent.

In addition to its neurological applications, (1R)-1-(4-Fluorophenyl)propylamine hydrochloride has been explored for its anti-inflammatory properties. Preclinical studies indicate that it can inhibit the production of pro-inflammatory cytokines, making it a promising candidate for developing anti-inflammatory drugs. The chiral nature of the compound allows for selective binding to target receptors, minimizing side effects associated with non-selective inhibitors.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine into aromatic rings often enhances metabolic stability and bioavailability, which are critical factors in drug design. In the case of (1R)-1-(4-Fluorophenyl)propylamine hydrochloride, the fluorine atom at the para position relative to the amine group significantly influences its pharmacokinetic profile.

Advances in computational chemistry have enabled researchers to predict the behavior of this compound in biological systems with high accuracy. Molecular modeling studies have revealed that (1R)-1-(4-Fluorophenyl)propylamine hydrochloride can form stable interactions with biological targets, suggesting its potential as a lead compound for drug development. These computational insights have guided experimental efforts, leading to more efficient synthesis routes and improved yields.

The pharmaceutical industry continues to invest in research aimed at discovering new therapeutic agents derived from structurally diverse compounds like (1R)-1-(4-Fluorophenyl)propylamine hydrochloride. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery pipeline, bringing innovative treatments closer to market approval. The compound's unique chemical properties make it a valuable asset in the quest for novel pharmacological solutions.

Future studies are expected to further elucidate the mechanisms of action of this compound, providing deeper insights into its therapeutic potential. Investigating its interactions with cellular pathways and signaling molecules will be crucial in understanding how it exerts its effects on disease models. Such knowledge will be instrumental in optimizing drug formulations and improving patient outcomes.

The versatility of (1R)-1-(4-Fluorophenyl)propylamine hydrochloride extends beyond neurological and anti-inflammatory applications. Emerging research suggests that it may also have utility in treating metabolic disorders by modulating lipid metabolism pathways. This broad spectrum of potential applications underscores the importance of continued research into this promising compound.

In conclusion, (1R)-1-(4-Fluorophenyl)propylamine hydrochloride (CAS No. 1169576-95-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for developing new treatments for various diseases. As research progresses, this compound is poised to play a crucial role in shaping future therapeutic strategies.